Cas no 1690904-00-7 (4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione)

• Product Name: 4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione
• CAS No: 1690904-00-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5748408
• PubChem ID: 108426335
• Update Time: 2025-05-24

4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1690904-00-7
• EN300-1126362
• 4-methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione
• 4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione

• Inchi： 1S/C10H12N2O3/c1-7-10(12-4-3-11-7)9(14)5-8(13)6-15-2/h3-4H,5-6H2,1-2H3
• InChI Key： SEYGLOWMWUYTOK-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(C1C(C)=NC=CN=1)=O)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione

4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione: A Comprehensive Overview

The compound with CAS No. 1690904-00-7, commonly referred to as 4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.

Chemical Structure and Properties

The molecular structure of 4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione consists of a butane dione backbone with a methoxy group at the fourth position and a substituted pyrazine ring at the first position. The pyrazine ring is further substituted with a methyl group at the third position, adding complexity to the molecule's structure. This arrangement imparts unique electronic and steric properties to the compound, making it an interesting candidate for various chemical reactions.

Synthesis and Characterization

The synthesis of 4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. Researchers have employed methodologies such as nucleophilic aromatic substitution and condensation reactions to construct the molecule efficiently. Advanced characterization techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the compound's structure and purity.

Biological Activities and Applications

4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione has demonstrated promising biological activities in recent studies. For instance, it has shown potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has been investigated for its antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases.

In the field of pharmacology, researchers are exploring its role as a lead compound for drug development. Its ability to interact with specific protein targets makes it a valuable tool in designing novel therapeutic agents. Furthermore, this compound has been studied for its potential applications in material science, particularly in the development of advanced polymers and coatings.

Latest Research Findings

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of 4-Methoxy-1-(3-methylpyrazin-2-yl)butane-1,3-dione. Using molecular docking studies, scientists have identified key binding sites on target proteins that could be exploited for drug design. These findings have opened new avenues for optimizing the compound's bioavailability and efficacy.

In addition to its pharmacological applications, recent studies have highlighted its potential as an intermediate in the synthesis of more complex molecules. This versatility underscores its importance in both academic research and industrial applications.

Conclusion

CAS No. 1690904-00- strong>7 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in various scientific domains. strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> p>